Cas no 1806580-96-0 (2-Bromo-5-(2-oxopropyl)mandelic acid)
2-Bromo-5-(2-oxopropyl)mandelic acid is a versatile organic compound with significant synthetic utility. Its unique structure and bromo substitution make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The presence of the 2-oxopropyl group enhances its reactivity, facilitating efficient transformations in organic synthesis. Its purity and stability make it suitable for both laboratory and industrial applications.
1806580-96-0 structure
Product Name:2-Bromo-5-(2-oxopropyl)mandelic acid
CAS No:1806580-96-0
MF:C11H11BrO4
MW:287.106642961502
CID:4941983
Update Time:2025-06-18
2-Bromo-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-(2-oxopropyl)mandelic acid
-
- Inchi: 1S/C11H11BrO4/c1-6(13)4-7-2-3-9(12)8(5-7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
- InChI Key: ODAPDBXQMNKSTJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(CC(C)=O)=CC=1C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 279
- XLogP3: 1.1
- Topological Polar Surface Area: 74.6
2-Bromo-5-(2-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024704-250mg |
2-Bromo-5-(2-oxopropyl)mandelic acid |
1806580-96-0 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015024704-500mg |
2-Bromo-5-(2-oxopropyl)mandelic acid |
1806580-96-0 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015024704-1g |
2-Bromo-5-(2-oxopropyl)mandelic acid |
1806580-96-0 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
2-Bromo-5-(2-oxopropyl)mandelic acid Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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